Cas no 898765-47-4 ((3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898765-47-4
• MF: C₁₈H₁₈FNO₂
• MW: 299.339428424835
• MDL: MFCD03841912
• CID: 994094
• PubChem ID: 24724686
• Update Time: 2025-06-08

(3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• 3-FLUORO-3'-MORPHOLINOMETHYL BENZOPHENONE
• AKOS016020065
• 898765-47-4
• DTXSID70643084
• 3-FLUORO-3'-MORPHOLINOMETHYLBENZOPHENONE
• MFCD03841912
• (3-Fluorophenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone

• MDL： MFCD03841912
• Inchi： 1S/C18H18FNO2/c19-17-6-2-5-16(12-17)18(21)15-4-1-3-14(11-15)13-20-7-9-22-10-8-20/h1-6,11-12H,7-10,13H2
• InChI Key： WAPPIFTYPWUQIU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CCOCC1)=O

Computed Properties

• Exact Mass: 299.13200
• Monoisotopic Mass: 299.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.82680

Additional information on (3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone

Comprehensive Overview of (3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone (CAS No. 898765-47-4)

The compound (3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone, identified by its CAS No. 898765-47-4, is a fluorinated aromatic ketone derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a morpholine moiety and a fluorophenyl group, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the applications of fluorinated aromatic ketones?" This compound provides a compelling answer. The presence of the fluorine atom enhances its metabolic stability and bioavailability, making it a valuable scaffold for designing new therapeutic agents. Additionally, the morpholine ring contributes to improved solubility and pharmacokinetic properties, which are critical factors in drug development. These attributes align with the growing demand for bioactive small molecules in the pharmaceutical industry.

In recent years, there has been a surge in interest around AI-driven drug discovery and computational chemistry. The structural features of (3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone make it an excellent candidate for molecular docking studies and virtual screening. Researchers frequently search for "fluorinated compounds in drug design" or "morpholine derivatives in medicinal chemistry," highlighting the relevance of this compound in cutting-edge research. Its potential applications extend beyond pharmaceuticals, including its use in advanced materials and catalysis, which are trending topics in material science.

From a synthetic perspective, the compound's preparation involves multistep organic reactions, such as Friedel-Crafts acylation and amine alkylation. These methods are well-documented in the literature, but optimizing the yield and purity remains a challenge. This aligns with frequently searched queries like "how to improve the synthesis of fluorinated ketones" or "best practices for morpholine-containing compounds." The compound's CAS No. 898765-47-4 serves as a unique identifier, ensuring accurate referencing in patents and scientific publications.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The fluorophenyl group is known to enhance blood-brain barrier permeability, a property highly sought after in neurotherapeutics. This connects to popular search terms such as "CNS-active fluorinated compounds" and "blood-brain barrier penetration strategies." As the demand for neurological disorder treatments grows, compounds like this are gaining attention for their ability to address unmet medical needs.

In conclusion, (3-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone (CAS No. 898765-47-4) represents a promising candidate in both pharmaceutical and material science research. Its structural features, combined with the rising interest in fluorinated compounds and morpholine derivatives, position it as a valuable tool for scientists and industries alike. Whether for drug discovery, material innovation, or computational studies, this compound offers a wealth of opportunities for further exploration and application.